Cas no 22423-20-7 (Benzimidazole,5,6-dimethyl-2-piperidino-1-b-D-ribofuranosyl- (8CI))

• Product Name: Benzimidazole,5,6-dimethyl-2-piperidino-1-b-D-ribofuranosyl- (8CI)
• CAS No: 22423-20-7
• MF: C₁₉H₂₇N₃O₄
• MW: 361.435384988785
• CID: 289804
• PubChem ID: 276395
• Update Time: 2025-04-19

Benzimidazole,5,6-dimethyl-2-piperidino-1-b-D-ribofuranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Benzimidazole,5,6-dimethyl-2-piperidino-1-b-D-ribofuranosyl- (8CI)
• NSC124153
• NSC-124153
• DTXSID90298550
• 22423-20-7
• 5,6-dimethyl-1-pentofuranosyl-2-(piperidin-1-yl)-1h-benzimidazole

• Inchi： 1S/C19H27N3O4/c1-11-8-13-14(9-12(11)2)22(18-17(25)16(24)15(10-23)26-18)19(20-13)21-6-4-3-5-7-21/h8-9,15-18,23-25H,3-7,10H2,1-2H3
• InChI Key： OGQTVPDRDZUIRB-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2C=C(C)C(C)=CC=2N=C1N1CCCCC1)O)O

Computed Properties

• Exact Mass: 361.20015635g/mol
• Monoisotopic Mass: 361.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91Ų